
Isomorellic Acid: A Technical Overview of a
Bioactive Natural Product

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isomorellic acid
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Isomorellic acid, a complex polyprenylated xanthone derivative, has been identified as a

constituent of various plant species, notably from the genus Garcinia. This technical guide

provides a concise summary of the currently available scientific data on isomorellic acid,

including its chemical identity. While broader extracts containing this compound have shown

promising biological activities, this document will focus on the specific data available for the

isolated compound. It is important to note that detailed experimental data and mechanistic

studies on isomorellic acid are limited in the public domain.

Chemical Identity
A clear definition of the subject molecule is fundamental for any scientific investigation. The

essential identifiers for isomorellic acid are provided below.

Identifier Value Citation

CAS Number 5262-69-1 [1]

Molecular Formula C33H36O8 [1]

Molecular Weight 560.64 g/mol [1]
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Biological Activities and Quantitative Data
Isomorellic acid is a component of extracts from plants such as Garcinia morella, which are

reported to possess a range of biological activities, including anticancer, anti-inflammatory, and

antioxidant properties. However, specific quantitative data for the purified isomorellic acid is

not extensively available in the reviewed literature. The biological activities are often attributed

to the crude extracts or to more abundant and studied compounds from the same source.

Due to a lack of specific IC50 values and other quantitative metrics for isomorellic acid in the

available literature, a comprehensive data table on its specific bioactivities cannot be provided

at this time. Research on the parent plant extracts suggests potential for these activities, but

further studies on the isolated compound are required for definitive characterization.

Experimental Protocols
Detailed experimental protocols specifically designed for or utilizing isomorellic acid are not

sufficiently described in the available scientific literature to be included in this guide. General

methodologies for assessing anticancer, anti-inflammatory, and antioxidant activities are

standard in the field, but specific parameters such as concentrations, cell lines, and detailed

procedures used for isomorellic acid are not consistently reported.

Signaling Pathways
The molecular mechanisms and specific signaling pathways directly modulated by isomorellic
acid have not been elucidated in the currently available research. While related compounds

from Garcinia species are known to interact with various cellular signaling cascades, there is no

specific information detailing the pathways affected by isomorellic acid. Therefore, a diagram

of a signaling pathway for isomorellic acid cannot be generated at this time due to a lack of

scientific evidence.

Conclusion and Future Directions
Isomorellic acid is a structurally defined natural product with a known CAS number and

molecular formula. It is a constituent of plant extracts that exhibit promising biological activities.

However, there is a significant gap in the scientific literature regarding the specific biological

effects, quantitative data, detailed experimental protocols, and mechanistic signaling pathways

of the isolated isomorellic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/product/b1240200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For researchers, scientists, and drug development professionals, this presents a clear

opportunity. Further investigation into the bioactivities of purified isomorellic acid is warranted

to unlock its potential therapeutic applications. Future studies should focus on:

Quantitative assessment of its anticancer, anti-inflammatory, and antioxidant activities using

standardized in vitro and in vivo models.

Elucidation of its mechanism of action, including the identification of direct molecular targets

and the signaling pathways it modulates.

Development and validation of detailed experimental protocols for its study.

The information provided in this guide is based on the currently accessible scientific literature

and highlights the need for more focused research on this potentially valuable natural

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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